Cas no 2580180-29-4 (2-{(benzyloxy)carbonyl(pyridin-2-yl)amino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(pyridin-2-yl)amino}acetic acid
• CAS No: 2580180-29-4
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 5659392
• PubChem ID: 165887751
• Update Time: 2025-06-11

2-{(benzyloxy)carbonyl(pyridin-2-yl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27728862
• 2580180-29-4
• 2-{[(benzyloxy)carbonyl](pyridin-2-yl)amino}acetic acid
• 2-{(benzyloxy)carbonyl(pyridin-2-yl)amino}acetic acid

• Inchi： 1S/C15H14N2O4/c18-14(19)10-17(13-8-4-5-9-16-13)15(20)21-11-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,18,19)
• InChI Key： FVYDSGCQIWWUQC-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CN=1)CC(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-{(benzyloxy)carbonyl(pyridin-2-yl)amino}acetic acid

2-{(Benzyloxy)Carbonyl(Pyridin-2-Yl)Amino}Acetic Acid: A Comprehensive Overview

The compound with CAS No. 2580180-29-4, known as 2-{(benzyloxy)carbonyl(pyridin-2-yl)amino}acetic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug design and material science. The name itself highlights key functional groups, including the benzyloxy moiety, a carbonyl group, and a pyridin-2-yl substituent, all of which contribute to its versatile chemical behavior.

Recent studies have focused on the synthesis and characterization of this compound, particularly its role as an intermediate in the production of bioactive molecules. Researchers have explored its ability to act as a precursor in the formation of complex heterocyclic structures, which are crucial in medicinal chemistry. For instance, the pyridin-2-yl group has been shown to enhance the bioavailability and stability of certain drug candidates, making this compound a valuable building block in drug discovery.

In terms of structural analysis, the molecule exhibits a well-defined stereochemistry due to the presence of chiral centers. This has led to investigations into its enantioselective synthesis, which is critical for producing optically pure compounds required in pharmaceutical applications. The benzyloxy group plays a pivotal role in controlling the reactivity of the molecule during synthetic transformations, making it a versatile intermediate for various chemical reactions.

The application of this compound extends beyond traditional pharmaceuticals. Recent advancements have highlighted its potential in materials science, particularly in the development of advanced polymers and coatings. The incorporation of the pyridin-2-yl group into polymer backbones has been shown to improve thermal stability and mechanical properties, opening new avenues for industrial applications.

In conclusion, 2-{(benzyloxy)carbonyl(pyridin-2-yl)amino}acetic acid (CAS No. 2580180-29-4) is a multifaceted compound with promising prospects across diverse fields. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in chemistry and materials science.